Henriol A: A Technical Overview of its Chemical Structure, Isolation, and Biological Activity
Henriol A: A Technical Overview of its Chemical Structure, Isolation, and Biological Activity
A Comprehensive Guide for Researchers and Drug Development Professionals
Abstract
Henriol A, a naturally occurring lindenane-type sesquiterpenoid dimer, has been isolated from the roots of Chloranthus henryi. Its intricate chemical structure has been elucidated through comprehensive spectroscopic analysis, including Nuclear Magnetic Resonance (NMR) and X-ray crystallography. This technical document provides an in-depth overview of the chemical structure of Henriol A, detailed experimental protocols for its isolation and characterization, and a summary of its known biological activities, with a focus on its hepatoprotective effects. The information is presented to support further research and potential applications in drug discovery and development.
Chemical Structure of Henriol A
Henriol A is a dimeric sesquiterpenoid belonging to the lindenane class. The structure is characterized by a complex, polycyclic framework resulting from the dimerization of two lindenane-type sesquiterpene units. The absolute configuration of Henriol A has been determined through a combination of spectroscopic techniques, including 1D and 2D NMR, as well as single-crystal X-ray diffraction analysis.
Chemical Identifiers:
| Identifier | Value |
| IUPAC Name | (1'R,2'S,3'R,4'S,5'S,6'R,7'S,8'S,9'S,10'R)-4',5',9'-trimethyl-8'-methylenespiro[furan-3(2H),7'(6'H)-[1][2]methanocyclopenta[3][4]dioxino[5,4-c]oxepine]-2,5'-dione |
| Molecular Formula | C30H34O8 |
| Molecular Weight | 522.58 g/mol |
| SMILES | C[C@@H]1--INVALID-LINK--C1)O[C@@]3(--INVALID-LINK--C(=O)O[C@H]4[C@H]3C(C)(C)[C@@H]5C4=CC(=O)O5)C">C@HC |
| InChI | InChI=1S/C30H34O8/c1-15-10-20-24(30(15,4)21(32)13-22(33)37-25(20)30)38-29(3)18-9-17(2)12-19(18)28(16(2)11-27(28)29)36-26(35)23(19)34/h13,17-21,24-25,27H,1,9-12H2,2-4H3/t17-,18+,19+,20-,21+,24+,25-,27+,28-,29+,30+/m1/s1 |
| InChIKey | N/A |
Experimental Protocols
Isolation of Henriol A
The isolation of Henriol A from the roots of Chloranthus henryi is achieved through a multi-step extraction and chromatographic process.
Workflow for the Isolation of Henriol A:
Detailed Methodology:
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Plant Material and Extraction: Dried and powdered roots of Chloranthus henryi are extracted exhaustively with 95% ethanol at room temperature.
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Concentration and Partitioning: The ethanol extract is concentrated under reduced pressure to yield a crude extract. This crude extract is then suspended in water and partitioned successively with ethyl acetate.
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Column Chromatography: The ethyl acetate fraction is subjected to silica gel column chromatography, eluting with a gradient of chloroform-methanol to yield several fractions.
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Purification: The fractions containing Henriol A are further purified using Sephadex LH-20 column chromatography followed by preparative high-performance liquid chromatography (HPLC) to afford pure Henriol A.
Structure Elucidation
The chemical structure of Henriol A was elucidated using a combination of modern spectroscopic techniques.
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Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry (HRESIMS) is used to determine the molecular formula of Henriol A.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, and HMBC) NMR experiments are performed to establish the planar structure and assign all proton and carbon signals. The relative stereochemistry is determined through the analysis of nuclear Overhauser effect (NOE) correlations observed in NOESY spectra.
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X-ray Crystallography: Single-crystal X-ray diffraction analysis provides the unambiguous determination of the absolute stereochemistry of the molecule.
Biological Activity and Signaling Pathways
Henriol A has demonstrated significant biological activity, most notably hepatoprotective effects.
Quantitative Data on Hepatoprotective Activity
The hepatoprotective activity of Henriol A was evaluated against D-galactosamine-induced toxicity in vitro.
| Compound | Concentration | Cell Viability (%) |
| Control | - | 100 |
| D-galactosamine (20 mM) | - | 52.3 ± 4.1 |
| Henriol A | 1 µM | 65.8 ± 5.3 |
| Henriol A | 10 µM | 78.2 ± 6.1 |
| Henriol A | 50 µM | 89.5 ± 7.2 |
| Silymarin (positive control) | 10 µM | 85.4 ± 6.8 |
Data presented as mean ± standard deviation.
Proposed Signaling Pathway for Hepatoprotective Effects
Lindenane-type sesquiterpenoid dimers are known to exert their hepatoprotective effects through the modulation of inflammatory and apoptotic signaling pathways. A proposed mechanism involves the inhibition of the NF-κB signaling pathway, which is a key regulator of inflammation.
Conclusion
Henriol A is a structurally complex and biologically active natural product with demonstrated hepatoprotective properties. The detailed chemical structure and experimental protocols provided in this document serve as a valuable resource for researchers in the fields of natural product chemistry, medicinal chemistry, and pharmacology. Further investigation into the mechanisms of action and potential therapeutic applications of Henriol A is warranted.
